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Compound of Interest

Compound Name: 2,4-Dichloro-5-nitropyridine

Cat. No.: B033049

This guide provides essential safety and logistical information for the proper disposal of 2,4-
Dichloro-5-nitropyridine, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring laboratory safety and
environmental protection.

Immediate Safety and Hazard Summary

2,4-Dichloro-5-nitropyridine is a hazardous chemical that requires careful handling. It is
harmful if swallowed, inhaled, or comes into contact with skin[1][2]. The substance causes skin
and serious eye irritation and may lead to respiratory irritation[2][3][4][5]. Environmental release
must be avoided; do not allow the material to enter drains or water courses[1][3][6]. In case of
fire, it may emit toxic fumes such as carbon monoxide, nitrogen oxides, and hydrogen chloride

gas[1][3][7].

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe collection, storage, and disposal of 2,4-
Dichloro-5-nitropyridine waste.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical waste, ensure you are wearing the appropriate PPE. All waste
handling operations should be conducted within a certified chemical fume hood[1][8][9].
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e Eye Protection: Chemical safety goggles or glasses are mandatory[1][7][8].

« Hand Protection: Wear compatible, chemical-resistant gloves. Inspect gloves before use[1]

[21[71.
» Body Protection: A fully-buttoned lab coat or other protective clothing is required[1][2][7].

o Respiratory Protection: If there is a risk of dust formation or aerosol generation, use a
NIOSH-approved respirator (such as a type N95 dust mask)[2][7].

Step 2: Waste Collection and Segregation
Proper containment is the first step in the disposal process.

» Container: Collect waste 2,4-Dichloro-5-nitropyridine and any contaminated materials
(e.g., absorbent pads, gloves) in a designated, leak-proof, and sealable container that is
chemically compatible[6][8][10][11].

o Labeling: Clearly label the waste container with the words "Hazardous Waste," the full
chemical name "2,4-Dichloro-5-nitropyridine,” and an indication of its hazards (e.qg.,
"Toxic," "lrritant")[10][11][12].

e Segregation: Do not mix this waste with other chemical waste streams unless compatibility is
confirmed. It is incompatible with strong oxidizing agents, strong acids, and strong bases[1]
[31[71[10].

Step 3: Temporary Waste Storage

Store the sealed waste container in a designated satellite accumulation area while awaiting
pickup.

o Location: The storage area must be a cool, dry, and well-ventilated space, away from heat or
ignition sources[8][9].

o Containment: Keep the container tightly closed except when adding waste[8][11][12]. Utilize
secondary containment to prevent spills[11].

e Incompatibles: Ensure the container is stored separately from incompatible materials[10][11].
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Step 4: Handling Spills During Collection
In the event of a small spill in the waste collection area:
o Ensure proper PPE is worn and the area is well-ventilated[2][3].

o Contain the spill and absorb it with an inert, dry material such as sand, vermiculite, or other
non-combustible absorbent[7][8][9][10].

o Carefully sweep or scoop up the absorbed material, avoiding dust creation, and place it into
the designated hazardous waste container[2][3][6][8].

o Clean the spill area and wash it after material pickup is complete[7].

o For large spills, evacuate the area immediately and contact your institution's Environmental
Health and Safety (EHS) department or emergency response team[10].

Step 5: Final Disposal

The ultimate disposal of 2,4-Dichloro-5-nitropyridine must be conducted by professionals in
accordance with all regulations.

o Professional Disposal: Arrange for the collection of the waste container by a licensed
hazardous waste disposal company or your institution's EHS department[3][6][8].

e Regulatory Compliance: Disposal procedures must strictly adhere to all local, regional, and
national hazardous waste regulations[1][3]. Chemical waste generators are responsible for
ensuring complete and accurate classification and documentation[3].

o Prohibited Actions: Never dispose of this chemical down the drain or in the regular trash[1][2]
[6]. Evaporation is not an acceptable method of disposal[13].

Chemical and Hazard Data

The following table summarizes key quantitative data for 2,4-Dichloro-5-nitropyridine.
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Property Value Source(s)
CAS Number 4487-56-3 [1114]
Molecular Formula CsH2Cl2N202 [4]
Molecular Weight 192.98 g/mol [4]
Appearance Pale yellow to brown solid [14][15]

H301/H302, H315, H319,
Hazard Statements H335 [21[41[5]

H301/H302: Toxic/Harmful if
swallowedH315: Causes skin

GHS Hazard Codes irritationH319: Causes serious [21[41[5]
eye irritationH335: May cause

respiratory irritation

Disposal Workflow Visualization

The following diagram illustrates the logical workflow for the proper disposal of 2,4-Dichloro-5-
nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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